![molecular formula C5H9BrClNO2S B2646098 4-Bromopiperidine-1-sulfonyl chloride CAS No. 2287310-13-6](/img/structure/B2646098.png)
4-Bromopiperidine-1-sulfonyl chloride
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Overview
Description
4-Bromopiperidine-1-sulfonyl chloride is a chemical compound with the Inchi Code 1S/C5H9BrClNO2S/c6-5-1-3-8 (4-2-5)11 (7,9)10/h5H,1-4H2 . It has a molecular weight of 262.55 .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C5H9BrClNO2S/c6-5-1-3-8 (4-2-5)11 (7,9)10/h5H,1-4H2 . This code represents the molecular structure of the compound.Scientific Research Applications
Analytical Applications
- Titrimetric Determination of Organic Compounds: Bromine chloride, a related reagent, is utilized in hydrochloric acid medium for the precise determination of organic compounds via titrimetric methods. This indicates the potential utility of sulfonyl chloride derivatives in analytical chemistry for the quantification of various substances (Verma et al., 1978).
Synthetic Applications
- Synthesis of Unsaturated Sulfones: 3-Bromo-2-(tert-butylsulfonyl)-1-propene, a compound similar in functionality to 4-Bromopiperidine-1-sulfonyl chloride, demonstrates its reactivity with various electrophiles to yield unsaturated sulfones, showcasing the versatility of bromo-sulfonyl compounds in organic synthesis (Auvray et al., 1985).
Catalytic and Reagent Applications
- Catalysis of Synthesis Reactions: Novel N-bromo sulfonamide reagents have been used as catalysts for the synthesis of complex organic molecules, demonstrating the potential of bromo-sulfonyl derivatives as efficient catalysts in organic synthesis (Khazaei et al., 2014).
Antibacterial Applications
- Synthesis and Antibacterial Evaluation: Sulfamoyl and piperidine functionalities, integral to some sulfonyl chloride derivatives, have been synthesized and evaluated for their antibacterial properties, indicating the potential of such compounds in medicinal chemistry (Aziz‐ur‐Rehman et al., 2017).
Extraction and Determination Techniques
- Improved Method for the Extraction and Determination of Bromophenols: Sulfonyl chloride derivatives have been employed as derivatizing agents in the analysis of bromophenols in seafoods, showcasing their importance in enhancing analytical sensitivity and specificity (Zhang et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-bromopiperidine-1-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrClNO2S/c6-5-1-3-8(4-2-5)11(7,9)10/h5H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZULVZZOZNQMOFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1Br)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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